Cas no 28834-98-2 (4,5,6,7-tetrafluoro-3-methyl-1H-Indole)
28834-98-2 structure
Product Name:4,5,6,7-tetrafluoro-3-methyl-1H-Indole
CAS No:28834-98-2
MF:C9H5F4N
MW:203.13631606102
CID:1110390
PubChem ID:15584720
Update Time:2025-04-20
4,5,6,7-tetrafluoro-3-methyl-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-tetrafluoro-3-methyl-1H-Indole
- DTXSID30575059
- 4,5,6,7-tetrafluor-3-methyl-1H-indole
- 28834-98-2
- SCHEMBL12225807
- 4,5,6,7-tetrafluoroskatole
-
- Inchi: 1S/C9H5F4N/c1-3-2-14-9-4(3)5(10)6(11)7(12)8(9)13/h2,14H,1H3
- InChI Key: DMMPXYIWWNSUFY-UHFFFAOYSA-N
- SMILES: FC1=C(C(=C(C2=C1C(C)=CN2)F)F)F
Computed Properties
- Exact Mass: 203.03585
- Monoisotopic Mass: 203.03581181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
4,5,6,7-tetrafluoro-3-methyl-1H-Indole Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Wan Lab Chip, 2020,20, 4528-4538
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